2-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamide
• InChI: InChI=1S/C17H14ClN3O5S/c1-20-14-12(25-2)6-7-13(26-3)15(14)27-17(20)19-16(22)10-8-9(21(23)24)4-5-11(10)18/h4-8H,1-3H3
• InChI Key: GZWXXHZAJRPAFX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2SC1=NC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)OC)OC
• Molecular Formula: C17H14ClN3O5S
• Molecular Weight: 407.8 g/mol

Description

2-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamide, also known as DMNB-chloride, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

2-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamidee has been shown to have potential therapeutic applications in various scientific research studies. One of the most promising applications is its ability to inhibit the growth of cancer cells. In vitro studies have shown that 2-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamidee can induce apoptosis in cancer cells by activating the caspase pathway. Additionally, 2-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamidee has been shown to have anti-inflammatory and anti-bacterial properties, making it a potential candidate for the treatment of inflammatory diseases and infections.

Mechanism of Action

2-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamidee exerts its therapeutic effects by binding to the active site of specific enzymes, such as caspases, and inhibiting their activity. This leads to the activation of the caspase pathway, which ultimately results in apoptosis of cancer cells. 2-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamidee has also been shown to inhibit the activity of certain enzymes involved in inflammation and bacterial growth, leading to its anti-inflammatory and anti-bacterial properties.
Biochemical and Physiological Effects
2-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamidee has been shown to have various biochemical and physiological effects in scientific research studies. In vitro studies have shown that 2-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamidee can induce apoptosis in cancer cells, inhibit the activity of certain enzymes involved in inflammation and bacterial growth, and reduce the production of reactive oxygen species. Additionally, 2-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamidee has been shown to have low toxicity in normal cells, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamidee for lab experiments is its ability to selectively target cancer cells while sparing normal cells. This makes it a potential candidate for cancer therapy with fewer side effects compared to traditional chemotherapy drugs. However, one of the limitations of 2-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamidee is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamidee. One area of interest is its potential use in combination with other cancer therapies, such as radiation or immunotherapy. Additionally, further studies are needed to investigate the exact mechanism of action of 2-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamidee and its potential applications in other diseases, such as inflammatory diseases and infections. Finally, there is a need for the development of more efficient synthesis methods for 2-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamidee to improve its availability for scientific research.

Synthesis Methods

2-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamidee can be synthesized using a multi-step process involving the reaction of 4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-amine with 5-nitro-2-chlorobenzoyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain 2-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamidee in high purity.